2-{[5-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]thio}-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide

• IUPAC Name: 2-[[5-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide
• InChI: InChI=1S/C21H16N6OS3/c1-13-7-9-14(10-8-13)16-11-29-20-24-25-21(27(16)20)30-12-17(28)22-19-23-18(31-26-19)15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,22,26,28)
• InChI Key: RQCMBGOLKWZWSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=NN=C(N23)SCC(=O)NC4=NSC(=N4)C5=CC=CC=C5
• Molecular Formula: C21H16N6OS3
• Molecular Weight: 464.6 g/mol
• CAS No.: 690645-18-2

Description

The compound is a complex organic molecule with a molecular formula of C20H16N4O3S2. It contains several heterocyclic rings, including a 1,2,4-triazole ring and a 1,2,4-thiadiazole ring.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 424.4960. Other physical and chemical properties such as melting point, boiling point, and solubility are not found in the search results.

Scientific Research Applications

Synthesis and Bioactivity

• Compounds containing triazolo and thiadiazole moieties, similar to the chemical , have been synthesized and evaluated for their antibacterial, antifungal, and antitubercular activities. The bioactivity of these compounds indicates potential in antimicrobial applications (Shiradkar & Kale, 2006).

Anticonvulsant and CNS Depressant Activities

• Derivatives with structures akin to the specified chemical have been studied for their anticonvulsant and central nervous system (CNS) depressant activities. This demonstrates the potential of these compounds in neurological and psychiatric therapeutic applications (Kumudha, 2016).

Antimicrobial Activity

• Similar heterocyclic compounds have been synthesized and found to exhibit significant antimicrobial activity. This highlights their potential as agents in combating various bacterial and fungal infections (Abbady, 2014).

Molecular Docking and Biological Potential

• Studies involving molecular docking and the assessment of biological potential of compounds with similar frameworks suggest applications in drug discovery and development. These findings could aid in the design of new therapeutic agents (Hotsulia & Fedotov, 2020).

Antibacterial Activities

• The synthesis and evaluation of compounds with similar structures have shown promising antibacterial activities, indicating potential use in the treatment of bacterial infections (Zhang et al., 2010).

Anticancer Evaluation

• Research on compounds with similar structural features has revealed anticancer activities on various human cancer cell lines. This opens up possibilities for their use in cancer treatment and research (Lesyk et al., 2007).